2-decanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide

• IUPAC Name: 1-(decanoylamino)-3-(oxolan-2-ylmethyl)thiourea
• InChI: InChI=1S/C16H31N3O2S/c1-2-3-4-5-6-7-8-11-15(20)18-19-16(22)17-13-14-10-9-12-21-14/h14H,2-13H2,1H3,(H,18,20)(H2,17,19,22)
• InChI Key: BARMOOVETWBQRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=O)NNC(=S)NCC1CCCO1
• Molecular Formula: C16H31N3O2S
• Molecular Weight: 329.5 g/mol

Description

Hydrazinecarbothioamide derivatives are a class of compounds known for their versatile chemical reactions and biological activities. They serve as key intermediates in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of hydrazinecarbothioamide derivatives often involves the reaction of hydrazine with thiocarboxylic acids or their esters. A notable synthesis approach includes the reaction of N-substituted alkenylidene hydrazinecarbothioamides with electrophiles like tetracyanoethylene in anhydrous THF at room temperature, without the need for a catalyst, to afford various heterocyclic compounds (Hassan et al., 2019).

Molecular Structure Analysis

Structural characterization of these compounds is typically achieved through spectroscopic methods such as NMR, IR, and mass spectrometry, alongside X-ray crystallography. The detailed molecular structure provides insights into the reactivity and potential applications of these compounds. Single-crystal X-ray analyses confirm the structures of the synthesized products, highlighting the importance of precise molecular architecture in their reactivity and application (Hassan et al., 2019).

Chemical Reactions and Properties

Hydrazinecarbothioamides participate in various chemical reactions, forming a wide range of heterocyclic compounds. These reactions are often influenced by the nature of the substituents and reaction conditions. For example, the reaction with tetracyanoethylene leads to the formation of thiazole compounds, showcasing the compound's versatility in synthesizing heterocyclic frameworks (Hassan et al., 2019).

Scientific Research Applications

Synthesis and Characterization

• Compounds related to 2-decanoyl-N-(tetrahydro-2-furanylmethyl)hydrazinecarbothioamide have been synthesized and characterized to explore their structural and chemical properties. For instance, the synthesis of arylidene-hydrazinyl-thiazolines and their precursors has been reported, providing insights into their molecular modeling and atomic charges, which are crucial for understanding their reactivity and potential applications in material science and chemistry (Ramadan, 2019).

Biological Activities

• The exploration of biological activities is a significant area of research for these compounds. Studies have demonstrated that derivatives of hydrazinecarbothioamide possess antifungal and antioxidant activities, showcasing their potential in developing therapeutic agents and understanding their mechanism of action in biological systems (Al-Amiery, Kadhum, & Mohamad, 2012).

Analytical and Sensor Applications

• Some derivatives have been investigated as optical probes for detecting metal ions, highlighting their application in analytical chemistry. For example, simple-structured, hydrazinecarbothioamide-derivatived dual-channel optical probes have been developed for detecting Hg2+ and Ag+, demonstrating the versatility of these compounds in sensor technology (Shi et al., 2016).

Chemical Reactivity and Mechanistic Insights

• The reactivity of N-substituted hydrazinecarbothioamides with various reagents has been studied to synthesize heterocyclic compounds, offering valuable information on their chemical behavior and potential for creating novel materials or pharmaceuticals (Hassan et al., 2015).